![molecular formula C17H23N B1330016 4-(trans-4-Butylcyclohexyl)benzonitrile CAS No. 61204-00-0](/img/structure/B1330016.png)
4-(trans-4-Butylcyclohexyl)benzonitrile
Overview
Description
4-(trans-4-Butylcyclohexyl)benzonitrile is a chemical compound with the molecular formula C17H23N . It has an average mass of 241.371 Da and a mono-isotopic mass of 241.183044 Da .
Molecular Structure Analysis
The structure of this compound consists of a butyl alkyl chain and benzonitrile groups attached to the 1,4-positions of a cyclohexane ring in a trans-geometry .Physical And Chemical Properties Analysis
This compound has a density of 1.0±0.1 g/cm3, a boiling point of 366.6±21.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.8 mmHg at 25°C . The enthalpy of vaporization is 61.3±3.0 kJ/mol, and the flash point is 176.4±14.6 °C . It has a molar refractivity of 75.5±0.4 cm3 .Scientific Research Applications
Phase Transition Properties
4-(trans-4-Butylcyclohexyl)benzonitrile has been extensively studied for its unique phase transition properties. Shirakawa, Ichimura, and Ikemoto (1987) discovered that under high pressure, the isotropic to nematic phase transition of this compound changes from monotropic to enantiotropic, which was a first observation in P-V-T experiments (Shirakawa, Ichimura, & Ikemoto, 1987). This indicates a significant change in molecular orientation and arrangement under different pressure conditions.
Molecular Dynamics and Structure
In a molecular dynamics simulation study, Krümer, Paschek, and Geiger (1993) analyzed the isotropic liquid and the nematic mesophase of this compound. They found a distinct antiparallel arrangement of neighboring molecules in both phases, which aligns with the known crystal structure of homologous substances (Krümer, Paschek, & Geiger, 1993). This study provides insights into the molecular interactions and arrangements that contribute to the compound's unique properties.
Liquid Crystal Applications
Further research by Gupta et al. (2022) on a similar compound, 4-[trans-4-(trans-4-propylcyclohexyl)cyclohexyl]benzonitrile, revealed its phase behavior and mesophase structure, suggesting potential applications in the field of liquid crystals (Gupta et al., 2022). Liquid crystals have a wide range of applications in displays, sensors, and other electronic devices.
Potential in Polymerization Studies
A study by Matsumoto andMizuta (1994) on the radical polymerization of trans-4-tert-butylcyclohexyl methacrylate, a compound structurally similar to this compound, provides insights into the polymerization kinetics and properties of such compounds. Their detailed kinetic analysis contributes to the understanding of polymer formation processes, potentially guiding the development of new polymeric materials (Matsumoto & Mizuta, 1994).
Safety and Hazards
When handling 4-(trans-4-Butylcyclohexyl)benzonitrile, it’s important to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes . Use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation . Remove all sources of ignition and evacuate personnel to safe areas .
Biochemical Analysis
Biochemical Properties
4-(trans-4-Butylcyclohexyl)benzonitrile plays a significant role in biochemical reactions due to its unique structure. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with cytochrome P450 enzymes, which are crucial for the metabolism of many compounds. The nature of these interactions often involves the binding of this compound to the active site of the enzyme, leading to either inhibition or activation of the enzyme’s activity .
Cellular Effects
The effects of this compound on cells are diverse. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to modulate the expression of genes involved in the oxidative stress response, thereby impacting cellular metabolism and survival . Additionally, this compound can alter cell signaling pathways, leading to changes in cell proliferation and apoptosis.
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, leading to changes in their conformation and activity. For instance, it can inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalysis . Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins.
Temporal Effects in Laboratory Settings
The stability and degradation of this compound in laboratory settings are crucial for understanding its long-term effects on cellular function. Studies have shown that it remains stable under standard laboratory conditions for extended periods. Over time, it may undergo degradation, leading to the formation of various metabolites . These metabolites can have different effects on cellular function, depending on their structure and reactivity.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, it may have minimal effects on cellular function, while at higher doses, it can lead to significant changes in cell signaling pathways and gene expression . Toxic or adverse effects have been observed at very high doses, including liver toxicity and oxidative stress.
Metabolic Pathways
This compound is involved in various metabolic pathways. It is metabolized primarily by cytochrome P450 enzymes, leading to the formation of several metabolites . These metabolites can further participate in different biochemical reactions, affecting metabolic flux and metabolite levels in cells.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It interacts with specific transporters and binding proteins that facilitate its movement across cell membranes . This transport is crucial for its localization and accumulation in specific cellular compartments, where it exerts its biochemical effects.
Subcellular Localization
The subcellular localization of this compound is essential for its activity and function. It is often directed to specific compartments or organelles through targeting signals or post-translational modifications . For instance, it may accumulate in the endoplasmic reticulum or mitochondria, where it interacts with enzymes and other biomolecules to exert its effects.
properties
IUPAC Name |
4-(4-butylcyclohexyl)benzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N/c1-2-3-4-14-5-9-16(10-6-14)17-11-7-15(13-18)8-12-17/h7-8,11-12,14,16H,2-6,9-10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYAVXASAKUOZJJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1CCC(CC1)C2=CC=C(C=C2)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40886421 | |
Record name | Benzonitrile, 4-(trans-4-butylcyclohexyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40886421 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
61204-00-0 | |
Record name | Benzonitrile, 4-(trans-4-butylcyclohexyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0061204000 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzonitrile, 4-(trans-4-butylcyclohexyl)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzonitrile, 4-(trans-4-butylcyclohexyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40886421 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | trans-4-(4-butylcyclohexyl)benzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.056.941 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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